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Compound of Interest

Compound Name: 6-Hydroxynicotinic acid

Cat. No.: B132223 Get Quote

This document provides detailed protocols for the enzymatic conversion of nicotinic acid to 6-
hydroxynicotinic acid using nicotinate dehydrogenase, an enzyme found in various

microorganisms. These application notes are intended for researchers, scientists, and

professionals in drug development and biotechnology.

Introduction
The enzymatic hydroxylation of nicotinic acid (niacin) to 6-hydroxynicotinic acid is a key

reaction in the metabolic pathways of several microorganisms.[1][2] The enzyme responsible

for this conversion is nicotinate dehydrogenase (EC 1.17.1.5), also known as nicotinic acid

hydroxylase.[1][3] This enzyme belongs to the family of oxidoreductases and is a complex

molybdoenzyme containing iron-sulfur clusters and flavin adenine dinucleotide (FAD) as

cofactors.[2][4] In some bacteria, such as Eubacterium barkeri, the enzyme's activity is also

dependent on selenium.[4]

The conversion of nicotinic acid to 6-hydroxynicotinic acid is of significant interest for several

reasons. 6-hydroxynicotinic acid is a valuable building block in the synthesis of various

pharmaceuticals and agrochemicals.[5] The enzymatic process offers a green and sustainable

alternative to chemical synthesis methods, which often require harsh reaction conditions.[6][7]

Microorganisms from the genera Pseudomonas, Bacillus, and Achromobacter are known to

perform this hydroxylation reaction efficiently.[8][9][10]

This application note provides protocols for the cultivation of a suitable microorganism, whole-

cell biocatalysis for the production of 6-hydroxynicotinic acid, and an assay for monitoring the
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enzymatic activity.

Signaling Pathways and Experimental Workflow
The enzymatic conversion of nicotinic acid to 6-hydroxynicotinic acid is a direct hydroxylation

reaction. The overall experimental workflow involves the cultivation of a microorganism with

high nicotinate dehydrogenase activity, followed by the enzymatic conversion reaction and

subsequent analysis of the product.
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Enzymatic Reaction

Nicotinic Acid

6-Hydroxynicotinic Acid
Nicotinate Dehydrogenase

NADP+ NADPH + H+

H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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